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Compound of Interest

Compound Name: Ivisol

CAS No.: 11132-71-1

Cat. No.: B1173408

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. The information compiled within is based on publicly

available data, and a comprehensive toxicological profile for a commercial product like Ivisol
would typically be found in internal company documentation or regulatory submissions, which

are not publicly accessible.

Introduction
Ivisol is identified in available literature as a commercial disinfectant. While a complete,

publicly accessible toxicological profile is not available, this guide synthesizes the existing

information from various sources to provide an overview of its composition and potential

toxicological considerations.

Composition and Chemical Properties
Available information on the precise formulation of Ivisol is limited and at times conflicting,

suggesting that the name may have been used for different product formulations over time or in
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different regions.

Phenolic Derivative-Based Disinfectant: Several sources classify Ivisol as a disinfectant

based on phenol derivatives.[1][2] Phenolic compounds exert their antimicrobial action

through membrane damage, protein denaturation, and enzyme inhibition. The specific

phenolic compounds in Ivisol are not detailed in the available literature.

Potassium Hydroxide Content: One source describes Ivisol as a commercial cleaner

containing potassium hydroxide with a highly alkaline pH of 13.[3] Potassium hydroxide is a

strong base and is corrosive to tissues.

Given these differing descriptions, it is crucial for any toxicological assessment to be based on

the specific formulation detailed in the product's Safety Data Sheet (SDS).

Toxicological Data Summary
No specific quantitative toxicological data, such as LD50 (median lethal dose) or NOAEL (No-

Observed-Adverse-Effect Level), for any formulation of Ivisol was found in the public domain.

The toxicological profile must therefore be inferred from the known hazards of its potential

components.

Table 1: Inferred Toxicological Hazards of Potential Ivisol Components
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Detailed experimental protocols for toxicological studies specifically on "Ivisol" are not publicly

available. For researchers needing to assess the toxicology of a similar substance,

standardized OECD (Organisation for Economic Co-operation and Development) guidelines for

the testing of chemicals should be followed. These include protocols for assessing:

Acute oral, dermal, and inhalation toxicity.

Skin and eye irritation/corrosion.

Skin sensitization.

Repeated dose toxicity (sub-acute, sub-chronic, and chronic).

Genotoxicity.

Carcinogenicity.

Reproductive and developmental toxicity.

Signaling Pathways and Mechanisms of Toxicity
The specific signaling pathways affected by an "Ivisol" formulation would depend on its exact

composition.

The antimicrobial and toxicological effects of phenolic compounds are primarily due to their

ability to disrupt cell membranes and denature proteins.
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Caption: Potential mechanism of phenolic compound toxicity.

Potassium hydroxide is a strong alkali that causes liquefactive necrosis on contact with tissues.

This involves the saponification of fats and extraction of water from cells, leading to deep tissue

damage.
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Caption: Corrosive action of potassium hydroxide on tissue.

Conclusion
The publicly available information on the toxicological profile of Ivisol is scarce and lacks the

detail required for a comprehensive scientific assessment. It is described as both a phenolic

disinfectant and a potassium hydroxide-based cleaner. The toxicological properties of such

formulations would be driven by these primary components, indicating a potential for corrosive

and irritant effects, as well as systemic toxicity in the case of phenolic compounds. Any

research or professional handling of Ivisol necessitates obtaining the specific Safety Data

Sheet (SDS) from the manufacturer to understand the precise chemical composition and

associated hazards. Standard toxicological testing protocols should be applied to any

formulation for a thorough evaluation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1173408?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173408?utm_src=pdf-body-href
https://www.benchchem.com/product/b1173408?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173408?utm_src=pdf-body
https://www.benchchem.com/product/b1173408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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